ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-(2-oxopiperidin-1-yl)acetyl]-3-(2-phenoxyethyl)piperidine-3-carboxylate
• InChI: InChI=1S/C23H32N2O5/c1-2-29-22(28)23(13-16-30-19-9-4-3-5-10-19)12-8-15-25(18-23)21(27)17-24-14-7-6-11-20(24)26/h3-5,9-10H,2,6-8,11-18H2,1H3
• InChI Key: SHSSTFWNSGJYFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)CN2CCCCC2=O)CCOC3=CC=CC=C3
• Molecular Formula: C23H32N2O5
• Molecular Weight: 416.5 g/mol

Description

Ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate, also known as EPPC, is a chemical compound that has been studied for its potential use in the field of medicine. This compound has shown promise in scientific research for its ability to interact with specific receptors in the body, leading to potential therapeutic benefits.

Mechanism of Action

Ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate works by binding to specific receptors in the body, known as sigma-1 receptors. These receptors are involved in various physiological processes, including pain perception, inflammation, and cell survival. By interacting with these receptors, ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate can modulate their activity, leading to potential therapeutic benefits.
Biochemical and Physiological Effects:
Studies have shown that ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate can have a variety of biochemical and physiological effects in the body. These include reducing inflammation, modulating pain perception, and promoting cell survival. ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate has also been shown to have potential benefits in the treatment of various diseases, including cancer, neurodegenerative disorders, and psychiatric conditions.

Advantages and Limitations for Lab Experiments

Ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate has several advantages for use in lab experiments, including its ability to interact with specific receptors in the body and its potential therapeutic benefits. However, there are also limitations to its use, including the need for careful control of reaction conditions during synthesis and the potential for side effects in some individuals.

Future Directions

There are several potential future directions for research on ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate. These include further studies on its mechanism of action, potential therapeutic benefits, and safety profile. Additionally, there is potential for the development of new compounds based on the structure of ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate that may have even greater therapeutic potential.

Synthesis Methods

Ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate can be synthesized through a multi-step process involving the reaction of various chemicals, including piperidine, phenoxyethanol, and ethyl chloroformate. The process involves careful control of temperature and reaction conditions to ensure the purity and yield of the final product.

Scientific Research Applications

Ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate has been extensively studied in scientific research for its potential use as a therapeutic agent. Studies have shown that ethyl 1-[(2-oxo-1-piperidinyl)acetyl]-3-(2-phenoxyethyl)-3-piperidinecarboxylate can interact with specific receptors in the body, leading to potential benefits in the treatment of various diseases and conditions.